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An In-depth Technical Guide to the Copper-Zirconium (Cu-Zr) Binary Phase Diagram

This technical guide provides a comprehensive overview of the copper-zirconium (Cu-Zr)

binary phase diagram, tailored for researchers, scientists, and professionals in drug

development with an interest in materials science. The guide details the various intermetallic

compounds, invariant reactions, and solubility limits within the Cu-Zr system. Experimental

protocols for key analytical techniques used in determining the phase diagram are also

provided.

Introduction to the Cu-Zr System
The copper-zirconium alloy system is of significant interest due to its unique properties,

including high glass-forming ability, good mechanical strength, and high thermal stability.[1][2]

These characteristics make Cu-Zr alloys, particularly in their amorphous or bulk metallic glass

(BMG) forms, promising candidates for a variety of applications. A thorough understanding of

the equilibrium phase diagram is crucial for the development and processing of these

materials. The diagram reveals a complex system with multiple intermetallic compounds and

invariant reactions.[1][3]
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Intermetallic Compounds
The Cu-Zr system is characterized by the formation of several stable and metastable

intermetallic compounds. The existence and stability of these phases have been the subject of

numerous investigations, with some debate in the literature regarding certain compounds.[3][4]

The established intermetallic phases include Cu₉Zr₂, Cu₅₁Zr₁₄, Cu₈Zr₃, Cu₁₀Zr₇, CuZr, and

CuZr₂.[2][3] First-principles calculations and experimental evidence suggest that compounds

like Cu₂₄Zr₁₃, Cu₂Zr, and Cu₅Zr₈ may not be stable equilibrium phases.[3][4]

Table 1: Intermetallic Compounds in the Cu-Zr System

Compound
Alternative
Designation

Crystal
Structure

Pearson
Symbol

Space Group

Cu₉Zr₂ Cu₅Zr Tetragonal tI22 I4/mmm

Cu₅₁Zr₁₄ Hexagonal hP65 P6/m

Cu₈Zr₃ Orthorhombic oC44 Cmc2₁

Cu₁₀Zr₇ Orthorhombic oC68 Cmce

CuZr Monoclinic mP16 P2₁/m

CuZr₂ Tetragonal tI6 I4/mmm

Invariant Reactions
The Cu-Zr phase diagram features several invariant reactions, including eutectic, peritectic,

and eutectoid transformations. These reactions occur at specific temperatures and

compositions, leading to the formation of distinct microstructures. There is some variation in the

reported values for these reactions in the literature.

Table 2: Invariant Reactions in the Cu-Zr Binary Phase Diagram
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Reaction Type Temperature (°C)
Composition (at. %
Zr)

Reaction

Eutectic 967 15.0 L ↔ (Cu) + Cu₅Zr

Peritectic 1005 18.5
L + Cu₅₁Zr₁₄ ↔

Cu₉Zr₂

Peritectic 1075 21.0
L + Cu₈Zr₃ ↔

Cu₅₁Zr₁₄

Congruent Melting 1125 27.5 Cu₈Zr₃ ↔ L

Peritectic 1030 39.0 L + Cu₈Zr₃ ↔ Cu₁₀Zr₇

Eutectic 885 45.0 L ↔ Cu₁₀Zr₇ + CuZr

Congruent Melting 930 50.0 CuZr ↔ L

Eutectic 890 62.0 L ↔ CuZr + CuZr₂

Eutectic 995 80.0 L ↔ CuZr₂ + (βZr)

Eutectoid 823 98.1 (βZr) ↔ (αZr) + CuZr₂

Solubility Limits
The solubility of zirconium in copper and copper in zirconium is limited. The maximum solid

solubility of Zr in (Cu) is approximately 0.12 at.% at the eutectic temperature of 967°C.[5] The

solubility decreases significantly at lower temperatures. Copper has a noticeable solubility in

the high-temperature β-Zr phase, but very limited solubility in the low-temperature α-Zr phase.

Table 3: Solid Solubility Limits in the Cu-Zr System
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Solute Solvent Phase Temperature (°C) Solubility (at. %)

Zr (Cu) 967 ~0.12

Zr (Cu) 850 ~0.07

Zr (Cu) 600 <0.01

Cu (βZr) 995 ~2.0

Cu (αZr) 823 <0.2

Experimental Protocols for Phase Diagram
Determination
The determination of the Cu-Zr phase diagram relies on a combination of experimental

techniques to identify phase transitions, crystal structures, and microstructures.

Sample Preparation
Alloy Synthesis: High-purity copper (99.99%) and zirconium (99.99%) are used as starting

materials. Alloys of various compositions are prepared by arc-melting the constituent

elements in a water-cooled copper crucible under a high-purity argon atmosphere. To ensure

homogeneity, each alloy ingot is typically re-melted several times.

Heat Treatment: Samples for equilibrium studies are sealed in quartz ampoules under a

partial pressure of argon and annealed at different temperatures for extended periods to

achieve equilibrium. Subsequently, the samples are quenched in cold water to retain the

high-temperature microstructure.

Differential Scanning Calorimetry (DSC)
DSC is employed to determine the temperatures of phase transformations, such as eutectic,

peritectic, and solid-state reactions.

Sample Encapsulation: A small piece of the alloy (typically 10-30 mg) is sealed in an

aluminum or graphite pan. An empty pan is used as a reference.
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Heating/Cooling Program: The sample and reference are heated and cooled at a controlled

rate (e.g., 10-20 K/min) in an inert atmosphere (e.g., flowing argon).

Data Analysis: The difference in heat flow between the sample and the reference is

measured as a function of temperature. Endothermic and exothermic peaks in the DSC

curve correspond to phase transformations. The onset temperature of a peak is typically

taken as the transformation temperature.

X-Ray Diffraction (XRD)
XRD is used to identify the crystal structures of the different phases present in the alloys at

various temperatures.

Sample Preparation: Bulk samples are polished to a mirror finish, or powdered samples are

prepared from the annealed alloys.

Data Acquisition: The sample is irradiated with monochromatic X-rays (commonly Cu Kα

radiation) in a diffractometer. The intensity of the diffracted X-rays is recorded as a function

of the diffraction angle (2θ).

Phase Identification: The resulting diffraction pattern, a plot of intensity versus 2θ, is a

fingerprint of the crystalline phases present. The peak positions and relative intensities are

compared with standard diffraction data from databases like the International Centre for

Diffraction Data (ICDD) to identify the phases.[6] Rietveld refinement can be used for

quantitative phase analysis.[7]

Scanning Electron Microscopy (SEM) with Energy
Dispersive X-ray Spectroscopy (EDX)
SEM is used to observe the microstructure of the alloys, including the morphology, size, and

distribution of the different phases. EDX provides elemental analysis of these phases.

Sample Preparation: Samples are mounted in a conductive resin, ground with successively

finer abrasive papers, and then polished with diamond paste to obtain a smooth, mirror-like

surface. The samples may be etched with a suitable chemical reagent to reveal the

microstructure.
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Imaging: The prepared sample is placed in the SEM chamber. A focused beam of electrons

is scanned across the surface. The resulting signals (e.g., backscattered electrons,

secondary electrons) are collected to form an image of the microstructure. Backscattered

electron imaging is particularly useful for distinguishing between phases with different

average atomic numbers.[8]

Elemental Analysis: The electron beam is focused on a specific phase or area of interest.

The interaction of the beam with the sample generates characteristic X-rays. An EDX

detector measures the energy of these X-rays, allowing for the qualitative and quantitative

determination of the elemental composition of the selected region.[9]

Logical Relationship of Invariant Reactions
The following diagram illustrates the sequence and relationship of the major invariant reactions

in the Cu-Zr system as a function of temperature.

Liquid (L)

Eutectic
L ↔ (Cu) + Cu₉Zr₂

967°C

Peritectic
L + Cu₅₁Zr₁₄ ↔ Cu₉Zr₂

1005°C

Peritectic
L + Cu₈Zr₃ ↔ Cu₅₁Zr₁₄

1075°C

Peritectic
L + Cu₈Zr₃ ↔ Cu₁₀Zr₇

1030°C

Eutectic
L ↔ Cu₁₀Zr₇ + CuZr

885°C

Eutectic
L ↔ CuZr + CuZr₂

890°C

Eutectic
L ↔ CuZr₂ + (βZr)

995°C

(Cu)

(αZr)

(βZr)

Eutectoid
(βZr) ↔ (αZr) + CuZr₂

823°C

Cu₉Zr₂

Cu₅₁Zr₁₄

Cu₈Zr₃

Cu₁₀Zr₇CuZr

CuZr₂
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Click to download full resolution via product page

Caption: Flowchart of invariant reactions in the Cu-Zr system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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